Cas no 6206-17-3 (1-(3-azido-3-deoxy-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione)

1-(3-azido-3-deoxy-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione structure
6206-17-3 structure
Product Name:1-(3-azido-3-deoxy-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione
CAS No:6206-17-3
MF:C9H11N5O5
MW:269.214141130447
CID:1634732
PubChem ID:451890
Update Time:2025-04-21

1-(3-azido-3-deoxy-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-azido-3-deoxy-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-(3-azido-3-deoxy-.beta.-D-arabinofuranosyl)-
    • 2,4(1H,3H)-Pyrimidinedione, 1-(3-azido-3-deoxy-beta-D-arabinofuranosyl)-
    • Uracil, 1-(3-azido-3-deoxy-b-D-arabinofuranosyl)-
    • 1-[(2R,3S,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 6206-17-3
    • CHEMBL3249213
    • 3'-N3-araU
    • 3'-Azido-2'-ara-uridine
    • DTXSID60211115
    • 1-[(2R,3S,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C9H11N5O5/c10-13-12-6-4(3-15)19-8(7(6)17)14-2-1-5(16)11-9(14)18/h1-2,4,6-8,15,17H,3H2,(H,11,16,18)/t4-,6-,7+,8-/m1/s1
    • InChI Key: WQBCHXWMHQMQKW-CCXZUQQUSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=CC(NC1=O)=O)O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 269.07601847g/mol
  • Monoisotopic Mass: 269.07601847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 114Ų
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